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Compound of Interest

Compound Name: Centa

CAS No.: 9073-60-3

Cat. No.: B3026497

Get Quote

For Immediate Release

This technical guide provides an in-depth overview of Centa, a chromogenic β-lactamase

substrate, designed for researchers, scientists, and professionals in drug development. Centa
serves as a critical tool for the kinetic analysis of β-lactamases and the screening of potential

inhibitors. Its utility is underscored by a distinct colorimetric change upon hydrolysis, facilitating

straightforward and accurate measurement of enzyme activity.

Core Principles and Mechanism of Action
Centa is a cephalosporin derivative that undergoes hydrolysis in the presence of β-lactamase

enzymes. This enzymatic cleavage of the β-lactam ring results in a structural rearrangement of

the molecule, leading to a noticeable color change from a faint yellow to a vibrant chrome

yellow.[1] This change in color can be quantitatively monitored spectrophotometrically,

providing a direct measure of β-lactamase activity.

The hydrolysis of Centa can be observed by monitoring the change in absorbance at two key

wavelengths. A decrease in absorbance at 346 nm (Δε = -2500 M⁻¹cm⁻¹) or an increase in
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absorbance at 405 nm (Δε = +6400 M⁻¹cm⁻¹) can be used to calculate the rate of reaction.[2]

This property makes Centa a versatile substrate for various experimental setups.

Below is a diagram illustrating the general mechanism of Centa hydrolysis by a β-lactamase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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